Cas no 1804882-43-6 (3,5-Dibromo-2-(difluoromethoxy)benzyl bromide)

• Product Name: 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide
• CAS No: 1804882-43-6
• MF: C₈H₅Br₃F₂O
• MW: 394.833507299423
• CID: 4972176
• Update Time: 2025-06-12

3,5-Dibromo-2-(difluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide

• Inchi： 1S/C8H5Br3F2O/c9-3-4-1-5(10)2-6(11)7(4)14-8(12)13/h1-2,8H,3H2
• InChI Key： AXBVDEQFVPHQQR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CBr)=C1OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide

Comprehensive Overview of 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide (CAS No. 1804882-43-6)

3,5-Dibromo-2-(difluoromethoxy)benzyl bromide (CAS No. 1804882-43-6) is a highly specialized brominated aromatic compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and benzyl bromide functional groups, serves as a critical intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, featuring two bromine atoms at the 3 and 5 positions and a difluoromethoxy group at the 2 position, makes it a versatile building block for constructing complex molecular architectures.

In recent years, the demand for halogenated compounds like 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide has surged due to their applications in drug discovery and agrochemical formulations. Researchers are particularly interested in its potential to act as a precursor for fluorinated pharmaceuticals, a growing segment in the pharmaceutical industry. The incorporation of fluorine atoms into drug molecules often enhances their metabolic stability, bioavailability, and binding affinity, making fluorinated intermediates like this compound invaluable.

The synthesis of 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide typically involves multi-step reactions, starting from commercially available benzyl alcohol derivatives. Key steps include bromination, etherification, and functional group transformations, all of which require precise control of reaction conditions to achieve high yields and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product, ensuring it meets the stringent requirements of industrial and academic applications.

One of the most compelling aspects of this compound is its role in the development of next-generation agrochemicals. With the increasing global focus on sustainable agriculture and pest resistance management, halogenated aromatic compounds are being explored for their potential to create more effective and environmentally friendly crop protection agents. The difluoromethoxy moiety, in particular, is known to improve the lipophilicity and penetration properties of agrochemicals, enhancing their efficacy.

From an environmental and safety perspective, handling 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide requires adherence to standard laboratory protocols. While it is not classified as a hazardous material under most regulatory frameworks, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Researchers and manufacturers must also consider the disposal of brominated byproducts, aligning with global initiatives to reduce chemical waste and promote green chemistry practices.

The compound's relevance extends to the field of material science, where it is used to synthesize advanced polymers and liquid crystals. The presence of both bromine and fluorine atoms allows for fine-tuning of material properties such as thermal stability, refractive index, and electrical conductivity. This versatility makes 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide a valuable asset in the development of high-performance materials for electronics, optics, and coatings.

In the context of AI-driven drug discovery, compounds like 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide are increasingly being studied through computational models to predict their reactivity and potential applications. Machine learning algorithms can analyze vast datasets of similar halogenated intermediates, accelerating the identification of novel synthetic pathways and reducing the time and cost associated with traditional trial-and-error methods. This intersection of chemistry and technology is reshaping how researchers approach molecular design.

For those seeking to purchase or synthesize 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide, it is crucial to source high-quality reagents and follow optimized synthetic protocols. Reputable suppliers often provide detailed technical data sheets, including information on solubility, melting point, and spectral data, to ensure compatibility with specific research needs. Additionally, collaboration with academic and industrial partners can facilitate access to cutting-edge methodologies and scale-up strategies.

Looking ahead, the continued exploration of 3,5-Dibromo-2-(difluoromethoxy)benzyl bromide and related compounds is expected to yield breakthroughs in multiple scientific disciplines. Whether in the realm of pharmaceuticals, agrochemicals, or advanced materials, this compound exemplifies the innovative potential of modern synthetic chemistry. As research progresses, its applications are likely to expand, further solidifying its importance in the chemical and life sciences industries.